![molecular formula C23H20N4O4 B2757240 (Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[3-(2-imidazol-1-ylethoxy)phenyl]prop-2-enamide CAS No. 1241702-33-9](/img/structure/B2757240.png)
(Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[3-(2-imidazol-1-ylethoxy)phenyl]prop-2-enamide
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Description
(Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[3-(2-imidazol-1-ylethoxy)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C23H20N4O4 and its molecular weight is 416.437. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity and Hepatoprotective Effects
Research has shown that benzothiazoles, sharing structural similarities with the compound , exhibit significant antioxidant activity. A study by Cabrera-Pérez et al. (2016) synthesized benzothiazole-isothiourea derivatives that demonstrated high free radical scavenging activity. Specifically, one derivative increased reduced glutathione content and decreased malondialdehyde levels, indicating its potential for hepatoprotective effects against acetaminophen-induced toxicity (Cabrera-Pérez et al., 2016).
Reactivity and Synthesis Potential
The reactivity of Z- and E-isomers of similar compounds has been extensively studied, highlighting their potential in synthesizing novel derivatives. Abou-Elregal et al. (2019) discussed the differential reactivity of these isomers towards carbon electrophiles, indicating the compound's versatility in chemical reactions and potential for creating novel therapeutic agents (Abou-Elregal et al., 2019).
Antibacterial and Antiviral Properties
Compounds with the benzodioxin and imidazole moiety have been reported to possess antibacterial and antiviral properties. Patil et al. (2015) synthesized novel derivatives that showed good antibacterial activity against various bacterial strains, suggesting potential applications in combating bacterial infections (Patil et al., 2015).
Antiviral Activity Against Human Rhinovirus
A study by Hamdouchi et al. (1999) designed and prepared a series of imidazo[1,2-a]pyridines, structurally related to the compound in focus, which were tested as antirhinovirus agents. The research demonstrated the compound's potential as an antiviral agent, particularly against the human rhinovirus, showcasing its relevance in medicinal chemistry and antiviral drug development (Hamdouchi et al., 1999).
properties
IUPAC Name |
(Z)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[3-(2-imidazol-1-ylethoxy)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O4/c24-15-18(23(28)26-19-4-5-21-22(14-19)31-11-10-30-21)12-17-2-1-3-20(13-17)29-9-8-27-7-6-25-16-27/h1-7,12-14,16H,8-11H2,(H,26,28)/b18-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDSDXUQZFSOXLE-PDGQHHTCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C(=CC3=CC(=CC=C3)OCCN4C=CN=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)/C(=C\C3=CC(=CC=C3)OCCN4C=CN=C4)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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